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Compound of Interest

Compound Name: Metazosulfuron

Cat. No.: B154211

An In-depth Technical Guide to the Physical and Chemical Properties of Metazosulfuron

Introduction

Metazosulfuron is a novel sulfonylurea herbicide developed by Nissan Chemical Industries,
Ltd.[1]. It is effective against a wide range of annual and perennial weeds found in paddy fields,
including those resistant to other sulfonylurea herbicides[1]. As an acetolactate synthase (ALS)
inhibitor, it acts by blocking the biosynthesis of essential branched-chain amino acids in plants,
a pathway absent in mammals, contributing to its favorable safety profile[1]. This document
provides a comprehensive overview of the physical and chemical properties of
Metazosulfuron, its mechanism of action, and relevant experimental methodologies, intended
for researchers, scientists, and professionals in drug development and agricultural science.

Chemical Identity and Structure

Metazosulfuron is a complex synthetic molecule featuring a pyrazole ring, a
dimethoxypyrimidine moiety, and a sulfonylurea linkage[2]. The technical material is a racemic
mixture due to a chiral carbon in the dioxazine ring[2].
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Identifier

Value

ISO Common Name

metazosulfuron[1]

IUPAC Name

1-{3-chloro-1-methyl-4-[(5RS)-5,6-dihydro-5-
methyl-1,4,2-dioxazin-3-yl]pyrazol-5-
ylsulfonyl}-3-(4,6-dimethoxypyrimidin-2-
yhurea[1]

CAS Name

3-chloro-4-(5,6-dihydro-5-methyl-1,4,2-dioxazin-
3-yl)-N-[[(4,6-dimethoxy-2-
pyrimidinyl)amino]carbonyl]-1-methyl-1H-

pyrazole-5-sulfonamide[3]

CAS Number

868680-84-6[1][4][5]

Molecular Formula

C15H1sCIN7O7S[1][4][5]

Molecular Weight

475.86 g/mol [1][5]

InChlKey

IXWKBUKANTXHJIH-UHFFFAOY SA-N[2][4]

Canonical SMILES

CC1CON=C(01)C2=C(N(N=C2CI)C)S(=0)
(=0)NC(=0)NC3=NC(=CC(=N3)OC)OC[2][4]

Physicochemical Properties

The physicochemical properties of Metazosulfuron are crucial for understanding its

environmental fate, bioavailability, and formulation.
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Property Value Conditions
Appearance White, odorless solid[1][2]

Melting Point 175.5-177.6 °C[1]

Density 1.49 g/cm3[1][2]

Vapor Pressure 7.0 x 10~8 Pa[1] 25°C

Water Solubility 33.3 mg/L[1][2] 20°C,pH 7
Dissociation Constant (pKa) 3.4[1][2] 20 °C

Octanol-Water Partition

o 1.87 25 °C, pH 4[1]
Coefficient (log P)
-0.35 25 °C, pH 7[1][2]
-0.58 25 °C, pH 9[1]

Mechanism of Action: ALS Inhibition

Metazosulfuron's herbicidal activity stems from its inhibition of acetolactate synthase (ALS),
also known as acetohydroxyacid synthase (AHAS)[1]. This enzyme is vital for the biosynthesis
of branched-chain amino acids—valine, leucine, and isoleucine—in plants and
microorganisms[1]. The inhibition of this pathway leads to the cessation of cell division and
growth, ultimately resulting in the death of susceptible plants[6].

Fig. 1: Mechanism of action of Metazosulfuron via inhibition of the ALS pathway.

Experimental Protocols

Detailed experimental protocols for determining all physicochemical properties are extensive
and typically follow standardized guidelines (e.g., OECD Test Guidelines). Below are
summaries of methodologies found in the literature for analyzing Metazosulfuron's biological
activity and its residues in crops.

Acetolactate Synthase (ALS) Inhibition Assay
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This protocol is a modified version of the method by Westerfield (1945) to confirm
Metazosulfuron's inhibitory effect on the ALS enzyme[1].

Enzyme Extraction: ALS is extracted from both sulfonylurea-susceptible (SU-S) and resistant
(SU-R) biotypes of target weeds grown in a greenhouse.

 Incubation: The extracted enzyme is incubated with a reaction mixture containing the
necessary substrates (e.g., pyruvate) and varying concentrations of Metazosulfuron.

e Reaction Termination & Colorimetric Measurement: The enzymatic reaction produces
acetolactate, which is converted to acetoin. The reaction is stopped, and acetoin
accumulation is determined by measuring the absorbance at 530 nm after a color-forming
reaction.

o Calculation: The percentage of ALS inhibition is calculated based on the difference in acetoin
accumulation between the herbicide-treated and untreated control samples.

Residue Analysis in Crops via HPLC

This method was developed for the determination of Metazosulfuron residues in
representative crops like brown rice, apples, and soybeans[7].
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Fig. 2: Workflow for Metazosulfuron residue analysis in crop samples.
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Methodology Steps:

Extraction: Crop samples are macerated and fortified with a known amount of
Metazosulfuron standard solution. The herbicide is then extracted using acetonitrile[7].

Liquid-Liquid Partitioning: The extract is concentrated and then partitioned with ethyl acetate
to separate the analyte from water-soluble matrix components. Saturated sodium chloride
solution is added to improve the separation efficiency[7].

Solid-Phase Extraction (SPE) Cleanup: The resulting organic phase is concentrated again
and passed through an aminopropyl (NHz) SPE cartridge. This step removes interfering
compounds from the sample matrix. The cartridge is eluted with a mixture of acetone and
dichloromethane (containing 1% acetic acid)[7].

Analysis: The final eluate is concentrated, redissolved in acetonitrile, and analyzed using
High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or
MS/MS) to quantify the Metazosulfuron residue[7]. The method limit of quantitation (MLOQ)
was reported to be 0.02 mg/kg[7].

Discovery and Synthesis Pathway

The discovery of Metazosulfuron was the result of a focused chemical optimization process.
Researchers at Nissan Chemical Industries, Ltd. started with a pyrazolesulfonylurea scaffold
and synthesized various derivatives to improve herbicidal activity, particularly against
sulfonylurea-resistant weeds[1]. This process led to the identification of a dioxazine ring at the
4-position of the pyrazole as a key moiety for high efficacy, culminating in the discovery of
Metazosulfuron[1].

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b154211?utm_src=pdf-body
http://korseaj.org/selectArticleInfo.do?ano=HGNHB8_2013_v32n2_128
http://korseaj.org/selectArticleInfo.do?ano=HGNHB8_2013_v32n2_128
http://korseaj.org/selectArticleInfo.do?ano=HGNHB8_2013_v32n2_128
https://www.benchchem.com/product/b154211?utm_src=pdf-body
http://korseaj.org/selectArticleInfo.do?ano=HGNHB8_2013_v32n2_128
http://korseaj.org/selectArticleInfo.do?ano=HGNHB8_2013_v32n2_128
https://www.benchchem.com/product/b154211?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6140640/
https://www.benchchem.com/product/b154211?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6140640/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Base Scaffold:
Pyrazolesulfonylurea

Hypothesis:
Substituents on pyrazole ring
are key for activity against
resistant weeds.

Synthesis & Evaluation of
Compounds with Various
Substituents on Pyrazole Rin

Evaluation leads to Evaluation also leads to

Intermediate Discovery: Key Discovery:

Compound with Dioxazine ring

Compound with Isoxazoline moiety

shows good selectivity. shows high efficacy on various weeds.

Further Optimization of
Dioxazinyl Pyrazolesulfonylurea Chemistr

Final Compound:

Metazosulfuron

Click to download full resolution via product page

Fig. 3: Logical workflow of the discovery process for Metazosulfuron.

The commercial synthesis involves complex steps including heterocyclic ring formation,
sulfonylation, and urea coupling, followed by purification to yield the final product[2].
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Conclusion

Metazosulfuron represents a significant advancement in herbicide technology, offering
effective control of problematic weeds in rice cultivation. Its well-characterized physical and
chemical properties, combined with a clear understanding of its mode of action, facilitate its
safe and efficient use in agriculture. The data and protocols summarized in this guide provide a
valuable technical resource for researchers engaged in the study, development, and analysis of
this important herbicidal compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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